Cas no 1599240-77-3 (5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine)

5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine is a substituted triazine derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a triazine core functionalized with methyl groups at the 5 and 6 positions and a propylamine substituent at the 3 position, contributing to its unique chemical properties. This compound may exhibit selective biological activity due to its heterocyclic framework, making it of interest for the development of herbicides or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications, enabling structure-activity relationship studies. The compound's stability and synthetic accessibility further enhance its utility as a building block in specialized chemical synthesis.

5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine structure

1599240-77-3 structure

Product Name:5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine

CAS No:1599240-77-3

MF:C₈H₁₄N₄

MW:166.223560810089

CID:5696528

PubChem ID:114389629

Update Time:2025-05-28

5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine
- EN300-1615992
- 1599240-77-3
- 1,2,4-Triazin-3-amine, 5,6-dimethyl-N-propyl-
- Inchi： 1S/C8H14N4/c1-4-5-9-8-10-6(2)7(3)11-12-8/h4-5H2,1-3H3,(H,9,10,12)
- InChI Key： XOWSXCDUHAAQOZ-UHFFFAOYSA-N
- SMILES： N(C1N=NC(C)=C(C)N=1)CCC

Computed Properties

Exact Mass: 166.121846464g/mol
Monoisotopic Mass: 166.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 50.7Å²

Experimental Properties

Density: 1.078±0.06 g/cm3(Predicted)
Boiling Point: 301.8±45.0 °C(Predicted)
pka: 4.27±0.63(Predicted)

5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine Pricemore >>

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